Cas no 1183922-66-8 (2-(2-fluorophenyl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(2-fluorophenyl)-1,3-thiazole-4-carbaldehyde
• CAS No: 1183922-66-8
• MF: C₁₀H₆FNOS
• MW: 207.224144458771
• CID: 1024274
• PubChem ID: 60998344
• Update Time: 2025-04-20

2-(2-fluorophenyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)thiazole-4-carbaldehyde
• 2-(2-Fluorophenyl)-1,3-thiazole-4-carbaldehyde
• AK101360
• ANW-60254
• CTK8B8386
• KB-221017
• MolPort-011-446-411
• Y5697
• 1183922-66-8
• CS-0442019
• AKOS010225642
• SCHEMBL21823781
• DTXSID90734089
• 2-(2-fluorophenyl)thiazole-4-carboxaldehyde
• 2-(2-fluorophenyl)-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C10H6FNOS/c11-9-4-2-1-3-8(9)10-12-7(5-13)6-14-10/h1-6H
• InChI Key： QWYTYTWZFNZGMW-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 207.01541315g/mol
• Monoisotopic Mass: 207.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų